Cas no 2924020-81-3 (Tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate)

• Product Name: Tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate
• CAS No: 2924020-81-3
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6796768
• PubChem ID: 168230835
• Update Time: 2025-05-20

Tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,4-b]pyridine-6-carboxylic acid, 3-formyl-5,7-dihydro-, 1,1-dimethylethyl ester
• DB-383754
• SCHEMBL26429067
• 6-Boc-3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine
• tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate
• tert-Butyl 3-formyl-5,7-dihydro-6H-pyrrolo[3,4-b]pyridine-6-carboxylate
• G15204
• 2924020-81-3
• PS-18921
• Tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(17)15-6-10-4-9(8-16)5-14-11(10)7-15/h4-5,8H,6-7H2,1-3H3
• InChI Key： GVYLLFGAHGKVLE-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C=C(C=O)C=N2)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.5Ų

Additional information on Tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate

Tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 2924020-81-3) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and versatile applications in drug discovery and materials science. The tert-butyl group attached to the molecule contributes to its stability and lipophilicity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of dihydropyrrolo[3,4-b]pyridine derivatives in medicinal chemistry. These compounds are being explored for their potential as kinase inhibitors, which could play a crucial role in the development of anti-cancer therapies. The formyl group at position 3 of the molecule is particularly significant as it can participate in various biochemical reactions, enhancing the compound's bioactivity. Researchers have demonstrated that this functional group can act as a substrate for cellular enzymes, making it a promising candidate for targeted drug delivery systems.

The tert-butyl substituent at position 6 of the molecule further enhances its stability and solubility in organic solvents. This makes it an ideal candidate for use in combinatorial chemistry libraries, where high-throughput screening is required to identify potential drug leads. Moreover, the dihydropyrrolo[3,4-b]pyridine core has been shown to exhibit strong binding affinities to various protein targets, including G-protein coupled receptors (GPCRs) and ion channels.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound has the potential to inhibit key enzymes involved in inflammatory pathways, suggesting its application in anti-inflammatory drug development. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for use in targeted therapies.

In terms of synthesis, the compound can be prepared via a multi-step process involving cyclization reactions and selective protection/deprotection strategies. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of synthesis but also minimizes environmental impact by reducing energy consumption.

The structural versatility of tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate allows for further functionalization at various positions on the molecule. For instance, substitution at the formyl group can lead to derivatives with enhanced bioavailability or selectivity towards specific targets. Researchers are actively exploring these possibilities by incorporating bioisosteric replacements and click chemistry approaches.

From an environmental standpoint, the compound's degradation pathways are being studied to assess its potential impact on ecosystems. Preliminary results indicate that it undergoes rapid hydrolysis under physiological conditions, reducing its persistence in the environment. This is a critical factor for regulatory approval and ensures that its use aligns with sustainable chemical practices.

In conclusion, tert-butyl 3-formyl-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxylate represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of pharmacology and materials science.